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Compound of Interest

Compound Name: Gly-Gly-AMC

Cat. No.: B163781 Get Quote

For researchers and scientists engaged in drug development and cellular analysis, the proper

handling of chemical reagents is paramount for both personal safety and experimental integrity.

This guide provides essential, immediate safety and logistical information for the fluorogenic

peptide substrate, Gly-Gly-AMC (CAS 208645-74-3), including detailed operational and

disposal plans. Our aim is to be your preferred source for laboratory safety and chemical

handling information, building trust by delivering value beyond the product itself.

Immediate Safety and Handling Precautions
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Gly-Gly-AMC is not

classified as a hazardous substance according to the Globally Harmonized System (GHS).

However, it is crucial to adhere to standard laboratory safety practices to minimize any potential

risks.

Personal Protective Equipment (PPE):

The following PPE is recommended when handling Gly-Gly-AMC in its solid form or in solution:
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PPE Category Item Specification

Eye Protection Safety Glasses
Must be worn at all times in the

laboratory.

Hand Protection Nitrile Gloves Standard laboratory grade.

Body Protection Laboratory Coat To protect skin and clothing.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling Gly-Gly-AMC ensures a safe and efficient workflow.

1. Receiving and Inspection:

Upon receipt, verify that the container is intact and properly labeled.

Inspect for any signs of damage or leakage.

Confirm that the product name and CAS number match your order.

2. Storage:

Store the lyophilized powder at -20°C in a tightly sealed container.[1]

The product is stable for at least four years when stored correctly.[1]

Keep the container in a designated, clearly labeled area for chemical reagents.

3. Preparation of Stock Solutions:

Handle the solid powder in a well-ventilated area. For weighing, a chemical fume hood is

recommended to avoid inhalation of fine particles.

Consult the product datasheet for solubility information in various solvents such as DMSO,

DMF, and Ethanol.[1]

When dissolving, add the solvent slowly to the solid to avoid splashing.
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4. Use in Experiments:

Always wear the recommended PPE when handling solutions containing Gly-Gly-AMC.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical.

5. Spill Cleanup:

In case of a spill of the solid powder, avoid creating dust.

Gently cover the spill with absorbent material.

Carefully scoop the material into a designated waste container.

Clean the spill area with a damp cloth, and dispose of the cloth as chemical waste.

For liquid spills, absorb with an inert material and place it in a sealed container for disposal.

Disposal Plan
As Gly-Gly-AMC is not classified as hazardous, disposal procedures should follow institutional

and local regulations for non-hazardous chemical waste.

1. Waste Identification and Collection:

Collect all waste materials containing Gly-Gly-AMC, including unused solutions,

contaminated consumables (e.g., pipette tips, tubes), and spill cleanup materials, in a clearly

labeled, sealed waste container.

The label should include the full chemical name ("Gly-Gly-AMC") and indicate that it is non-

hazardous waste.

2. Segregation:
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Do not mix Gly-Gly-AMC waste with hazardous waste streams unless required by your

institution's specific protocols.

3. Institutional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department for their

specific procedures for the disposal of non-hazardous chemical waste.

Follow their guidance for waste pickup and final disposal.

Quantitative Data Summary
Parameter Value Source

CAS Number 208645-74-3 Cayman Chemical

Molecular Formula C₁₄H₁₅N₃O₄ Cayman Chemical

Formula Weight 289.3 g/mol Cayman Chemical

Appearance A crystalline solid Cayman Chemical

Storage Temperature -20°C [1]

Stability ≥ 4 years [1]

Solubility (DMSO) 20 mg/mL [1]

Solubility (DMF) 1 mg/mL [1]

Solubility (Ethanol) 1 mg/mL [1]

Excitation Maximum 340-360 nm [1]

Emission Maximum 440-460 nm [1]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Gly-Gly-AMC, from

receiving the product to its final disposal.
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Caption: Workflow for the safe handling of Gly-Gly-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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